Cas no 926239-48-7 (4-(2-Amino-4-chlorophenyl)piperazin-2-one)

• Product Name: 4-(2-Amino-4-chlorophenyl)piperazin-2-one
• CAS No: 926239-48-7
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 4720063
• Update Time: 2025-05-26

4-(2-Amino-4-chlorophenyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-4-chlorophenyl)piperazin-2-one
• 4-(2-AMINO-4-CHLOROPHENYL)-2-PIPERAZINONE
• 4-(2-Amino-4-chlorophenyl)piperazin-2-one

• Inchi： 1S/C10H12ClN3O/c11-7-1-2-9(8(12)5-7)14-4-3-13-10(15)6-14/h1-2,5H,3-4,6,12H2,(H,13,15)
• InChI Key： SXECEUOBWJQWHM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1CC(NCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 58.4

Additional information on 4-(2-Amino-4-chlorophenyl)piperazin-2-one

Introduction to 4-(2-Amino-4-chlorophenyl)piperazin-2-one (CAS No. 926239-48-7)

4-(2-Amino-4-chlorophenyl)piperazin-2-one (CAS No. 926239-48-7) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the piperazine class of molecules, which has been extensively studied for its potential in drug development due to its ability to interact with various biological targets. The presence of both amino and chloro substituents in its structure enhances its reactivity and makes it a valuable intermediate in synthesizing more complex pharmacological agents.

The chemical structure of 4-(2-Amino-4-chlorophenyl)piperazin-2-one consists of a piperazine ring connected to a phenyl ring substituted with an amino group at the 2-position and a chloro group at the 4-position. This specific arrangement imparts distinct electronic and steric properties, making it a versatile building block for medicinal chemists. The compound’s solubility, stability, and metabolic profile are critical factors that influence its suitability for further development into therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-Amino-4-chlorophenyl)piperazin-2-one. Its structural features suggest that it may exhibit activity as an antagonist or agonist for various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. These receptors are implicated in a wide range of neurological and psychiatric disorders, making this compound a promising candidate for further investigation.

One of the most compelling aspects of 4-(2-Amino-4-chlorophenyl)piperazin-2-one is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of novel antipsychotic agents that target dopamine D₂ receptors. The chloro substituent on the phenyl ring allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of additional pharmacophores that can modulate receptor binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the potential of 4-(2-Amino-4-chlorophenyl)piperazin-2-one as a scaffold for drug discovery. Molecular docking studies have shown that this compound can interact with various protein targets with high binding affinity. These studies have provided valuable insights into its mechanism of action and have guided the design of derivative compounds with improved pharmacokinetic properties.

The synthesis of 4-(2-Amino-4-chlorophenyl)piperazin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions, followed by cyclization and functional group transformations. The efficiency of these synthetic pathways is crucial for large-scale production, as it directly impacts the cost-effectiveness and feasibility of further pharmaceutical development.

From a regulatory perspective, 4-(2-Amino-4-chlorophenyl)piperazin-2-one must meet stringent quality standards to be considered for clinical use. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and assess its purity. These methods ensure that the compound meets the required specifications before it can be advanced to preclinical or clinical trials.

The pharmacological evaluation of 4-(2-Amino-4-chlorophenyl)piperazin-2-one has revealed several interesting findings. In vitro studies have demonstrated its ability to modulate neurotransmitter receptor activity, suggesting potential therapeutic effects in treating conditions such as schizophrenia, depression, and anxiety disorders. Additionally, animal models have provided preliminary evidence supporting its safety and efficacy profile.

One notable study published in a leading pharmaceutical journal explored the effects of 4-(2-Amino-4-chlorophenyl)piperazin-2-one on serotonin receptor subtypes. The research highlighted its selectivity for certain serotonin receptors over others, which could minimize side effects associated with non-selective serotonergic agents. This finding underscores the importance of structure-activity relationships in optimizing drug candidates for clinical use.

The future prospects for 4-(2-Amino-4-chlorophenyl)piperazin-2-one are promising, with ongoing research aimed at developing more refined derivatives with enhanced pharmacological properties. Innovations in synthetic methodologies and computational modeling are expected to accelerate the discovery process, bringing new therapeutic options to patients in need.

In conclusion, 4-(2-Amino-4-chlorophenyl)piperazin-2-one (CAS No. 926239-48-7) represents a significant compound in pharmaceutical chemistry with broad applications in drug development. Its unique structural features, coupled with recent advancements in synthetic and computational techniques, make it a valuable asset for researchers striving to develop novel therapeutics for neurological and psychiatric disorders.